Cas no 27700-45-4 (Ethanone, 1-(3-aminophenyl)-2,2-dichloro- (9CI))

Ethanone, 1-(3-aminophenyl)-2,2-dichloro- (9CI) structure
27700-45-4 structure
Product Name:Ethanone, 1-(3-aminophenyl)-2,2-dichloro- (9CI)
CAS No:27700-45-4
MF:C8H7Cl2NO
MW:204.053280115128
CID:251360
PubChem ID:45081008
Update Time:2025-04-19

Ethanone, 1-(3-aminophenyl)-2,2-dichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-aminophenyl)-2,2-dichloro- (9CI)
    • 1-(3-aminophenyl)-2,2-dichloroethanone
    • 27700-45-4
    • DTXSID40664281
    • 1-(3-Aminophenyl)-2,2-dichloroethan-1-one
    • Inchi: 1S/C8H7Cl2NO/c9-8(10)7(12)5-2-1-3-6(11)4-5/h1-4,8H,11H2
    • InChI Key: JRRYMSJCAVMOKR-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC=C(C=1)N)=O)Cl

Computed Properties

  • Exact Mass: 202.99061
  • Monoisotopic Mass: 202.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 43.09

Ethanone, 1-(3-aminophenyl)-2,2-dichloro- (9CI) Related Literature

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